![molecular formula C13H12N2O2S B6151021 4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol CAS No. 1531851-85-0](/img/no-structure.png)
4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol
Overview
Description
The compound “4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol” is a chemical compound with the molecular weight of 260.32 . It is a powder in physical form . The IUPAC name for this compound is (6,7-dihydrothieno [3,2-c]pyridin-5 (4H)-yl) (3-hydroxypyridin-4-yl)methanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12N2O2S/c16-11-7-14-4-1-10 (11)13 (17)15-5-2-12-9 (8-15)3-6-18-12/h1,3-4,6-7,16H,2,5,8H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm^3, a boiling point of 242.9±30.0 °C at 760 mmHg, and a flash point of 100.7±24.6 °C . It has 1 hydrogen bond acceptor, 1 hydrogen bond donor, and 0 freely rotating bonds . Its polar surface area is 40 Å^2 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol' involves the synthesis of the thieno[3,2-c]pyridine ring system followed by the addition of the pyridin-3-ol moiety.", "Starting Materials": [ "2-aminopyridine", "2-chloro-5-nitrothiophene", "Sodium hydride", "Dimethylformamide", "Acetic anhydride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Methanol", "Chloroform", "Water" ], "Reaction": [ "Step 1: Nitration of 2-chloro-5-nitrothiophene with nitric acid to form 2-chloro-5-nitro-4-nitrosothiophene.", "Step 2: Reduction of 2-chloro-5-nitro-4-nitrosothiophene with sodium borohydride to form 2-chloro-5-amino-4-nitrosothiophene.", "Step 3: Cyclization of 2-chloro-5-amino-4-nitrosothiophene with 2-aminopyridine in the presence of sodium hydride and dimethylformamide to form 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-2-amine.", "Step 4: Acetylation of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-2-amine with acetic anhydride in the presence of acetic acid to form 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-2-yl acetate.", "Step 5: Reduction of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-2-yl acetate with sodium borohydride in the presence of ethanol to form 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-2-yl alcohol.", "Step 6: Hydrolysis of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}pyridin-2-yl alcohol with hydrochloric acid to form 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-carbonyl}pyridin-2-yl alcohol.", "Step 7: Oxidation of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-carbonyl}pyridin-2-yl alcohol with sodium periodate in the presence of water to form 4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol." ] } | |
CAS RN |
1531851-85-0 |
Product Name |
4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol |
Molecular Formula |
C13H12N2O2S |
Molecular Weight |
260.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
